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Compound Name: 1,8-Diiodoperfluorooctane
CAS No.: 335-70-6
Cat. No.: B1363120
Get Quote
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1,8-Diiodoperfluorooctane (C8F1612), a member of the per- and polyfluoroalkyl substances
(PFAS) family, serves as a critical building block in advanced chemical synthesis, particularly in
the development of novel polymers and pharmaceutical intermediates.[1][2] Its unique
structure, featuring a fully fluorinated carbon backbone terminated by iodine atoms, imparts
desirable properties like high thermal stability and chemical resistance.[2] However, these
same properties necessitate a nuanced understanding of its potential hazards.

This guide moves beyond a simple recitation of safety data sheet (SDS) sections. As a senior
application scientist, the objective is to provide researchers, scientists, and drug development
professionals with a cohesive and practical safety framework grounded in the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). We will dissect the
"what" of the hazards and, more importantly, explain the "why" behind the recommended safety
protocols, ensuring a self-validating system of laboratory practice.

Section 1: GHS Hazard Identification and Core Risks

Under the GHS, 1,8-Diiodoperfluorooctane is classified with specific hazard statements that
form the foundation of our safety protocols.[3][4] Understanding these classifications is the first
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step in mitigating risk.

GHS Classification Summary:

Hazard Class Category Signal Word Hazard Statement
Skin _ H315: Causes skin

) o Category 2 Warning o
Corrosion/Irritation irritation[2][3][5]
Serious Eye ) H319: Causes serious

o Category 2A Warning o
Damage/Eye Irritation eye irritation[2][3][5]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[2]
Exposure) [31[5]
Pictogram:

o Exclamation Mark (GHSO07): This symbol is used to signify that the substance is an irritant
(skin and eye), may cause respiratory irritation, and may cause an allergic skin reaction.[4]

Field Insights on Core Risks:

o H315 (Skin Irritation): The perfluorinated backbone can defat the skin, leading to dryness,
redness, and irritation upon contact. The causality lies in the lipophobic nature of the
fluorinated chain disrupting the skin's natural lipid barrier. Prolonged or repeated contact can
exacerbate this effect.

o H319 (Serious Eye Irritation): As a solid powder at room temperature, accidental introduction
into the eyes can cause significant mechanical and chemical irritation.[5] The sharp,
crystalline nature of the solid can lead to abrasions, while the chemical properties cause
inflammation.

o H335 (Respiratory Irritation): The primary risk of respiratory exposure comes from handling
the powdered form of the substance.[6] Inhalation of fine dust can irritate the mucous
membranes of the respiratory tract, leading to coughing and discomfort. This is a critical
consideration during weighing and transfer operations.
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Section 2: Proactive Exposure Control and First Aid

A proactive approach to safety involves anticipating potential exposure scenarios and having
clear, validated first-aid responses ready.

Common Exposure Scenarios in a Research Setting:
» Weighing and Transfer: The highest risk for inhalation of airborne particles.
» Spills: Potential for widespread skin and respiratory contact.

e Reaction Work-up: Handling solutions containing the compound, which can lead to splashes
or skin contact.

» Glassware Cleaning: Contact with residues on contaminated equipment.
Validated First-Aid Protocols:

o After Inhalation (STOT SE 3 Risk): Immediately remove the individual to fresh air and ensure
they are in a position comfortable for breathing.[5] If breathing is difficult or discomfort
persists, seek immediate medical attention. The rationale is to quickly reduce the
concentration of the irritant in the respiratory tract.

o After Skin Contact (Skin Irrit. 2 Risk): Wash the affected area thoroughly with plenty of soap
and water.[5] Remove any contaminated clothing and wash it before reuse.[5] If irritation
develops and persists, seek medical advice.[5] The goal is to physically remove the
substance and restore the skin's barrier.

o After Eye Contact (Eye Irrit. 2A Risk): Immediately rinse the eyes cautiously with water for
several minutes.[5] If contact lenses are present, remove them if it is easy to do so and
continue rinsing for at least 15 minutes.[7] Persistent irritation requires immediate medical
attention.[5] The extended rinsing time is crucial to ensure all particulate matter is flushed
from the eye.

 After Ingestion: While less common, if ingestion occurs, rinse the mouth with water and seek
medical advice immediately. Do not induce vomiting.
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Section 3: Safe Handling, Engineering Controls, and
Waste Disposal

Handling 1,8-Diiodoperfluorooctane, like other PFAS, demands rigorous adherence to
established protocols to protect both the researcher and the environment.[6][8]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles that conform to recognized standards (e.g.,
EN166 in the EU or NIOSH in the US).[9]

» Hand Protection: Use chemically resistant, impervious gloves such as nitrile rubber.[10]
Always inspect gloves before use and wash hands thoroughly after handling.

o Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a
high risk of spills, consider a chemical-resistant apron or disposable gown.[6][11]

Engineering Controls - The First Line of Defense:

All work involving 1,8-Diiodoperfluorooctane, especially in its solid form, must be conducted
in a certified chemical fume hood or other approved containment system.[6][11] This is non-
negotiable and directly mitigates the respiratory irritation hazard (H335). The fume hood's
constant airflow prevents the accumulation of airborne particles in the user's breathing zone.

Experimental Workflow: Safe Handling of Solid 1,8-Diiodoperfluorooctane

The following diagram outlines the critical decision points and safety checks for handling the
solid compound in a typical laboratory setting.
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Workflow for Safe Handling of Solid 1,8-Diiodoperfluorooctane
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Caption: A flowchart detailing the mandatory safety steps for handling solid 1,8-
Diiodoperfluorooctane.

Waste Disposal:

As a PFAS compound, waste generated from 1,8-Diiodoperfluorooctane must be treated with
special care.[6] It is considered a "forever chemical" due to its environmental persistence.[11]

« All contaminated waste, including PPE (gloves), weighing paper, and empty containers, must
be collected in designated, clearly labeled hazardous waste containers.[6]

e Do not mix PFAS waste with other chemical waste streams unless explicitly approved by
your institution's Environmental Health & Safety (EHS) department.

e Consult your EHS department for specific disposal protocols, which typically involve high-
temperature incineration.[11]

Section 4: Physicochemical Properties and Their
Safety Implications

The physical and chemical properties of a substance directly influence its behavior and the
necessary handling precautions.

Key Physicochemical Data:
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Implication for Safe

Property Value .
Handling
High molecular weight,
Molecular Formula C8F1612 indicating low volatility at room
temperature.[3][12]
Molecular Weight 653.87 g/mol Confirms low volatility.[1][3]
] The primary hazard is dust
Appearance Solid ) ]
inhalation, not vapor.[13]
Solid at standard lab
Melting Point 73-77 °C (lit) temperatures, reducing vapor
pressure concerns.[1][14]
Can be distilled under vacuum,
Boiling Point ~112 °C @ 25 mmHg requiring contained systems.
[11[5]
Not considered highly
Flash Point 98.5 °C flammable, but should be kept

away from open flames.[1][14]

] ) Informs choice of solvents for
- Slightly soluble in Chloroform, ] ]
Solubility Methanol reactions and for cleaning
ethano
spills.[1]

Section 5: Stability and Reactivity

Understanding a compound's reactivity is crucial for preventing hazardous reactions, especially
in complex drug development syntheses.

« Stability: The compound is generally stable under normal laboratory conditions.[10]
e Incompatible Materials: Avoid strong oxidizing agents.

o Hazardous Decomposition Products: Under fire conditions, thermal decomposition can
produce hazardous products including carbon monoxide (CO), carbon dioxide (CO2), and
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halogenated compounds like Hydrogen Fluoride (HF) and Hydrogen lodide (HI).[15] The
formation of HF is a significant danger, as it is extremely corrosive and toxic.

Section 6: Toxicological Profile and Long-Term
Considerations

While the acute toxicity of 1,8-Diiodoperfluorooctane is characterized by its irritant properties,
its classification as a PFAS compound warrants a broader discussion of potential long-term
health effects.

¢ Acute Effects: The toxicological information is consistent with the GHS classifications: skin,
eye, and respiratory irritation.[5] There is no data to classify it for acute oral, dermal, or
inhalation toxicity.[5]

» Chronic Effects & Carcinogenicity: There is no specific data available for the carcinogenicity
or long-term toxicity of 1,8-Diiodoperfluorooctane itself. However, the broader class of
PFAS compounds is under intense scrutiny. Some PFAS, like PFOA and PFOS, have been
linked to adverse health effects, including potential carcinogenic, reproductive, and
developmental harm.[11] Given the persistence of PFAS in the body and the environment, it
is prudent to handle all members of this class, including 1,8-Diiodoperfluorooctane, with
the assumption that they may pose long-term health risks.[6][11] This principle of ALARA (As
Low As Reasonably Achievable) for exposure is paramount.

Conclusion

The safe and effective use of 1,8-Diiodoperfluorooctane in a research and development
setting is entirely achievable through a comprehensive understanding of its hazards and the
diligent application of established safety protocols. The core principles are to treat it as a skin,
eye, and respiratory irritant, to always use engineering controls like a fume hood when handling
the solid, to wear appropriate PPE, and to manage all waste streams with the understanding
that it is an environmentally persistent PFAS compound. By integrating these expert-level
practices, scientists can leverage the unique chemical properties of this compound while
upholding the highest standards of laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1363120/docs#introduction-beyond-the-label-a-practical-safety-framework
https://www.benchchem.com/product/b1363120/docs#introduction-beyond-the-label-a-practical-safety-framework
https://www.benchchem.com/product/b1363120/docs#introduction-beyond-the-label-a-practical-safety-framework
https://www.benchchem.com/product/b1363120/docs#introduction-beyond-the-label-a-practical-safety-framework
https://www.benchchem.com/product/b1363120?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

